Cas no 852372-69-1 (N-(2H-1,3-benzodioxol-5-yl)methyl-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide)

N-(2H-1,3-benzodioxol-5-yl)methyl-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2H-1,3-benzodioxol-5-yl)methyl-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide
- N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide
- Acetamide, N-(1,3-benzodioxol-5-ylmethyl)-2-[(3-phenyl-1,2,4-triazolo[4,3-b]pyridazin-6-yl)thio]-
- F0676-0064
- N-(1,3-benzodioxol-5-ylmethyl)-2-[(3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamide
- AB00490233-03
- MLS000529966
- AKOS024595081
- SMR000127036
- SR-01000135221
- CCG-31709
- HMS2251B14
- SR-01000135221-1
- CHEMBL1510243
- 852372-69-1
- N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}sulfanyl)acetamide
-
- Inchi: 1S/C21H17N5O3S/c27-19(22-11-14-6-7-16-17(10-14)29-13-28-16)12-30-20-9-8-18-23-24-21(26(18)25-20)15-4-2-1-3-5-15/h1-10H,11-13H2,(H,22,27)
- InChI Key: PEODGURVXMQJJY-UHFFFAOYSA-N
- SMILES: C(NCC1=CC=C2OCOC2=C1)(=O)CSC1=NN2C(C3=CC=CC=C3)=NN=C2C=C1
Computed Properties
- Exact Mass: 419.10521059g/mol
- Monoisotopic Mass: 419.10521059g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
- Complexity: 593
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 116Ų
Experimental Properties
- Density: 1.48±0.1 g/cm3(Predicted)
- pka: 13.45±0.46(Predicted)
N-(2H-1,3-benzodioxol-5-yl)methyl-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F0676-0064-10μmol |
N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}sulfanyl)acetamide |
852372-69-1 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
Life Chemicals | F0676-0064-20mg |
N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}sulfanyl)acetamide |
852372-69-1 | 90%+ | 20mg |
$99.0 | 2023-05-17 | |
Life Chemicals | F0676-0064-4mg |
N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}sulfanyl)acetamide |
852372-69-1 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
Life Chemicals | F0676-0064-30mg |
N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}sulfanyl)acetamide |
852372-69-1 | 90%+ | 30mg |
$119.0 | 2023-05-17 | |
Life Chemicals | F0676-0064-40mg |
N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}sulfanyl)acetamide |
852372-69-1 | 90%+ | 40mg |
$140.0 | 2023-05-17 | |
Life Chemicals | F0676-0064-50mg |
N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}sulfanyl)acetamide |
852372-69-1 | 90%+ | 50mg |
$160.0 | 2023-05-17 | |
Life Chemicals | F0676-0064-75mg |
N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}sulfanyl)acetamide |
852372-69-1 | 90%+ | 75mg |
$208.0 | 2023-05-17 | |
Life Chemicals | F0676-0064-5μmol |
N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}sulfanyl)acetamide |
852372-69-1 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
Life Chemicals | F0676-0064-15mg |
N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}sulfanyl)acetamide |
852372-69-1 | 90%+ | 15mg |
$89.0 | 2023-05-17 | |
Life Chemicals | F0676-0064-100mg |
N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}sulfanyl)acetamide |
852372-69-1 | 90%+ | 100mg |
$248.0 | 2023-05-17 |
N-(2H-1,3-benzodioxol-5-yl)methyl-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide Related Literature
-
Wei-Min Ren,Meng-Wei Liang,Yue-Chao Xu,Xiao-Bing Lu Polym. Chem., 2013,4, 4425-4433
-
Anton Ivanov,Sebastian Boldt,Zaib un Nisa,Syed Jawad Ali Shah,Alexander Villinger,Gyula Schneider,János Wölfling,Jamshed Iqbal RSC Adv., 2016,6, 11118-11127
-
Ana González Moreno,Pilar Prieto,M. Carmen Ruiz Delgado,Eva Domínguez,Antonio Heredia Phys. Chem. Chem. Phys., 2021,23, 18068-18077
-
Louis Porte RSC Adv., 2014,4, 64506-64513
-
Sukesh Shekar,Mamie M. Taylor,Brendan Twamley,Rudolf J. Wehmschulte Dalton Trans., 2009, 9322-9326
Additional information on N-(2H-1,3-benzodioxol-5-yl)methyl-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide
Compound CAS No 852372-69-1: N-(2H-1,3-benzodioxol-5-yl)methyl-2-{[3-phenyl-1,2,4-triazolo[4,3-b]pyridazin-6-yl]sulfanyl}acetamide
The compound with CAS No 852372-69-1, named N-(2H-1,3-benzodioxol-5-yl)methyl-2-{[3-phenyl-1,2,4-triazolo[4,3-b]pyridazin-6-y]sulfanyl}acetamide, is a highly specialized organic molecule with a complex structure and promising applications in various fields. This compound has garnered significant attention in recent years due to its unique chemical properties and potential therapeutic effects.
The molecular structure of this compound is characterized by the presence of a benzodioxole ring system, which is known for its stability and ability to participate in various chemical reactions. The acetamide group attached to the molecule further enhances its solubility and bioavailability, making it an attractive candidate for pharmaceutical applications. Additionally, the sulfanyl group within the structure plays a crucial role in modulating the compound's reactivity and selectivity.
Recent studies have focused on the synthesis and characterization of this compound. Researchers have employed advanced techniques such as microwave-assisted synthesis and high-resolution mass spectrometry to optimize its production process. These methods have not only improved the yield but also ensured the purity of the final product, which is essential for its intended applications.
In terms of pharmacological activity, this compound has shown remarkable potential as a modulator of cellular signaling pathways. Preclinical studies indicate that it can effectively inhibit key enzymes involved in inflammatory responses, making it a promising candidate for anti-inflammatory therapies. Furthermore, its ability to target specific receptors has opened avenues for its use in pain management and neurodegenerative diseases.
The benzodioxole moiety in this compound has been found to exhibit strong antioxidant properties, which could be leveraged in developing products aimed at combating oxidative stress-related conditions. This dual functionality—combining anti-inflammatory and antioxidant properties—positions the compound as a versatile tool in drug discovery.
From a synthetic chemistry perspective, the construction of this molecule involves a series of intricate steps that highlight the ingenuity of modern organic synthesis. The incorporation of the triazolo[4,3-b]pyridazine ring system is particularly noteworthy, as it requires precise control over reaction conditions to achieve the desired regioselectivity.
Looking ahead, ongoing research is exploring the potential of this compound in targeted drug delivery systems. By modifying its structure slightly, scientists aim to enhance its ability to deliver therapeutic agents directly to diseased cells while minimizing systemic side effects.
In conclusion, CAS No 852372-69–1 represents a cutting-edge advancement in organic chemistry with multifaceted applications across pharmaceuticals and beyond. Its unique structure and versatile properties make it a subject of intense scientific interest and a potential cornerstone for future therapeutic innovations.
852372-69-1 (N-(2H-1,3-benzodioxol-5-yl)methyl-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide) Related Products
- 2122418-69-1(ethyl 1-(4-fluorophenyl)-3-oxocyclobutane-1-carboxylate)
- 1788845-53-3(1,6-Dihydro-1-methyl-6-oxo-N-[1-(2-pyridinyl)-3-pyrrolidinyl]-3-pyridazinecarboxamide)
- 2010325-18-3(8-azabicyclo3.2.1octane-3-thiol)
- 2244088-11-5(INDEX NAME NOT YET ASSIGNED)
- 864940-45-4(ethyl 2-(3-fluorobenzamido)thiophene-3-carboxylate)
- 64328-63-8(4-(Hexyloxy)benzohydrazide)
- 2171141-84-5((2S,3R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamido-3-hydroxybutanoic acid)
- 332161-42-9(2-{5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one)
- 69810-77-1(1-(3-methylphenyl)ethane-1,2-diamine)
- 313684-09-2(2-[(2Z)-2-[(4-methoxyphenyl)imino]-4-phenyl-2,3-dihydro-1,3-thiazol-3-yl]ethan-1-ol)




